3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide

• IUPAC Name: 3-chloro-N-[(E)-1-(furan-2-yl)-3-(4-methylanilino)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C21H17ClN2O3/c1-14-7-9-17(10-8-14)23-21(26)19(13-18-6-3-11-27-18)24-20(25)15-4-2-5-16(22)12-15/h2-13H,1H3,(H,23,26)(H,24,25)/b19-13+
• InChI Key: GHFMLLRJWXHHJE-CPNJWEJPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CO2)NC(=O)C3=CC(=CC=C3)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=CO2)/NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H17ClN2O3
• Molecular Weight: 380.8 g/mol

Description

3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide, also known as CFA, is a chemical compound that has gained significant attention in the scientific community due to its potential application in cancer research.

Mechanism of Action

3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide inhibits the activity of tubulin, a protein that plays a crucial role in cell division. By preventing the formation of microtubules, 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide disrupts the cell division process, leading to cell cycle arrest and apoptosis. This mechanism of action makes 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide a potential chemotherapeutic agent.
Biochemical and Physiological Effects
3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide has been found to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment. In addition, 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide has been shown to have anti-inflammatory properties, which may have therapeutic applications in other diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide is its high potency against cancer cells, which allows for lower doses to be used in experiments. However, 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide is also highly reactive and unstable, which can make handling and storage challenging.

Future Directions

There are several future directions for 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide research. One potential application is in combination therapy with other chemotherapeutic agents to enhance its efficacy. Additionally, further studies are needed to explore the potential anti-inflammatory effects of 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide and its application in other diseases. Finally, the development of more stable analogs of 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide may improve its potential as a chemotherapeutic agent.
Conclusion
In conclusion, 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide is a promising compound for cancer research due to its potent inhibitory effects on cancer cell growth. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Further research is needed to explore its potential in combination therapy and other diseases and to develop more stable analogs.

Synthesis Methods

The synthesis of 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide involves the reaction between 3-chlorobenzoyl chloride and 2-furylacrylic acid, followed by the reaction with 4-methylphenylamine. This method has been optimized to produce high yields of 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide with purity greater than 95%.

Scientific Research Applications

3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide has been extensively studied for its potential application in cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. 3-chloro-N-(2-(2-furyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide induces cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer treatment.